Cas no 73811-76-4 (1,2-HEXANEDIOL, 5-METHYL-)

• Product Name: 1,2-HEXANEDIOL, 5-METHYL-
• CAS No: 73811-76-4
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 3181336
• PubChem ID: 15270165
• Update Time: 2025-04-21

1,2-HEXANEDIOL, 5-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1,2-HEXANEDIOL, 5-METHYL-
• SCHEMBL414277
• DB-107689
• EN300-6238095
• 73811-76-4
• 5-methylhexane-1,2-diol
• Z1617994519

• Inchi： 1S/C7H16O2/c1-6(2)3-4-7(9)5-8/h6-9H,3-5H2,1-2H3
• InChI Key： PTXXRZSKRORMHV-UHFFFAOYSA-N
• SMILES： OC(CO)CCC(C)C

Computed Properties

• Exact Mass: 132.115029749Da
• Monoisotopic Mass: 132.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų